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Compound Name: N,N-diethylbutan-1-amine
CAS No.: 4444-68-2
Cat. No.: B1584593
Get Quote
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N,N-diethylbutan-1-amine, also known as diethylbutylamine, belongs to the tertiary amine
class of organic compounds.[1] Amines are derivatives of ammonia where one or more
hydrogen atoms are replaced by alkyl or aryl groups.[1] In N,N-diethylbutan-1-amine, the
nitrogen atom is bonded to two ethyl groups and one butyl group, resulting in the chemical
formula CsH1oN.[2][3]

The nitrogen atom in N,N-diethylbutan-1-amine is sp3 hybridized, leading to a pyramidal
geometry.[1] A lone pair of non-bonding electrons resides in the fourth sp? orbital, which is the
source of the compound's characteristic nucleophilicity and basicity.[1] Unlike primary and
secondary amines, tertiary amines like N,N-diethylbutan-1-amine cannot participate in
intermolecular hydrogen bonding as donors due to the absence of a hydrogen atom on the
nitrogen.[1] This structural feature significantly influences its physical properties, such as its
boiling point and solubility.

Section 2: Physicochemical and Identification Data

Accurate identification and understanding of a compound's physical properties are critical for its
effective use in research and development.
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Identification and Nomenclature

IUPAC Name: N,N-diethylbutan-1-amine[2]

Common Synonyms: Diethylbutylamine, N,N-Diethylbutylamine, Diethyl n-butylamine, Butyl

diethyl amine[2][3][4]

CAS Registry Number: 4444-68-2[2][3]

Molecular Formula: CsH1aN[2][5]

SMILES: CCCCN(CC)CC[2]

InChiKey: ORSUTASIQKBEFU-UHFFFAOY SA-N[2][3]

Tabulated Physicochemical Properties

The quantitative data for N,N-diethylbutan-1-amine are summarized in the table below for

easy reference and comparison.

Property Value Source

Molecular Weight 129.24 g/mol [2]
Colorless to light yellow liquid

Appearance ) o [2][4][5]
with an amine-like odor

Density 0.75-0.77 g/lcm?3 [4][5]

Boiling Point 136.5 °C (409.15 K) [31[5]

Flash Point 24 °C [5]

Water Solubility

Very low; less than 1 mg/mL at
23 °C (73 °F)

[2][5]

Organic Solvent Solubility

Soluble in solvents like ethanol

and acetone

[4]

Refractive Index

n20/D 1.414

[5](6]
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Section 3: Synthesis and Purification

The synthesis of tertiary amines can be approached through several pathways. For N,N-
diethylbutan-1-amine, the most direct and common laboratory method is the nucleophilic
substitution of a butyl halide with diethylamine.

Causality in Synthesis Route Selection

While methods like ammonolysis of alkyl halides can produce amines, they often result in a
mixture of primary, secondary, and tertiary amines, making purification complex.[1] Reductive
amination is another viable route but requires a carbonyl compound (butanal) and a reducing
agent. The alkylation of a pre-existing secondary amine (diethylamine) offers a more controlled,
high-yield pathway directly to the desired tertiary amine product. This SN2-type reaction is
efficient and predictable.

Recommended Laboratory Synthesis Protocol

This protocol describes the synthesis of N,N-diethylbutan-1-amine from 1-bromobutane and
diethylamine.

Materials:

Diethylamine

e 1-Bromobutane

o Potassium carbonate (K2COs), anhydrous

o Acetonitrile (CHsCN), anhydrous

 Diethyl ether

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
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» Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel,
rotary evaporator.

Step-by-Step Methodology:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and reflux
condenser, combine diethylamine (1.2 equivalents) and anhydrous acetonitrile.

Addition of Base: Add anhydrous potassium carbonate (1.5 equivalents). The base is crucial
as it neutralizes the hydrobromic acid byproduct formed during the reaction, preventing the
protonation of the starting amine and driving the equilibrium towards the product.

Substrate Addition: Slowly add 1-bromobutane (1.0 equivalent) to the stirring mixture.

Reaction: Heat the mixture to reflux (approximately 82 °C for acetonitrile) and maintain for 4-
6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

Workup - Quenching and Extraction: Once the reaction is complete, cool the mixture to room
temperature. Filter off the potassium salts and concentrate the filtrate under reduced
pressure using a rotary evaporator.

Liquid-Liquid Extraction: Dissolve the residue in diethyl ether and transfer to a separatory
funnel. Wash the organic layer sequentially with saturated NaHCOs solution and brine. This
removes any remaining acidic impurities and water-soluble components.

Drying and Concentration: Dry the ethereal layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate using a rotary evaporator to yield the crude N,N-diethylbutan-1-
amine.

Purification: Purify the crude product by fractional distillation under atmospheric pressure to
obtain the final, pure liquid.

Visualization of Synthesis Workflow
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Caption: Workflow for the synthesis of N,N-diethylbutan-1-amine.
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Section 4: Chemical Reactivity and Applications

The synthetic utility of N,N-diethylbutan-1-amine stems from the reactivity of its tertiary amine
group.

Reactivity Profile

Basicity: As an aliphatic amine, it is a moderately strong base (pKb values for similar amines
are in the 3-4.22 range), readily reacting with acids in exothermic reactions to form
ammonium salts.[1][2][5] These salts are often water-soluble, a property that can be
exploited for separating the amine from non-basic organic compounds.[1]

Nucleophilicity: The lone pair of electrons on the nitrogen allows it to act as a nucleophile, for
instance, in acylation reactions with acid chlorides or anhydrides to form amides.[1]

Incompatibilities: It is incompatible with strong oxidizing agents, acids, isocyanates,
halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[2][5] It
may also react with strong reducing agents to generate flammable hydrogen gas.[2][5]

Industrial and Laboratory Applications

Synthetic Precursor: It serves as a versatile building block and precursor in the synthesis of
more complex molecules.[4]

Pharmaceutical and Medicinal Chemistry: Its role as a nucleophile makes it valuable in the
manufacturing of pharmaceuticals and other bioactive compounds.[4] Although specific
biological activity for this compound is not widely documented, the amine functional group is
a common feature in many drugs.[1][4]

Visualization of Key Reactions
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Caption: Key reactivity pathways of N,N-diethylbutan-1-amine.

Section 5: Toxicology and Safety

Handling N,N-diethylbutan-1-amine requires strict adherence to safety protocols due to its
hazardous nature.

Toxicological Summary

o Corrosivity: The compound is corrosive and can cause severe skin burns and eye damage.

[5107]

o Toxicity: It is considered toxic if it comes into contact with the skin and may be harmful if
swallowed or inhaled.[7][8]
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e lIrritation: It may cause respiratory irritation.[7]

Hazard and Precautionary Information

Hazard Type GHS Classification Precautionary Measures

H226: Flammable liquid and

vapor. P210: Keep away from
Physical Flammable Liquid, Category 3 heat, sparks, open flames.

P241: Use explosion-proof

equipment.[5][6]

H314: Causes severe skin
burns and eye damage. P280:
Wear protective
gloves/clothing/eye protection.
i ) P303+P361+P353: IF ON
Health Skin Corrosion, Sub-category SKIN: Take off immediately alll
18 contaminated clothing. Rinse
skin with water.
P305+P351+P338: IF IN
EYES: Rinse cautiously with

water for several minutes.[5][9]

H311: Toxic in contact with
skin. May be harmful if
swallowed or inhaled. P260:
Do not breathe vapors/spray.
P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce vomiting.[5][7]

[8]

Health Acute Toxicity

Section 6: Handling, Storage, and Disposal

Proper management of N,N-diethylbutan-1-amine is essential for laboratory safety and
chemical stability.
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Handling: Always handle in a well-ventilated area or under a chemical fume hood.[9] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[5][7] Ensure eyewash stations and safety showers are readily
accessible.[9] Use non-sparking tools and take measures to prevent static discharge.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]
Keep away from heat, ignition sources, and incompatible materials such as acids and
oxidizing agents.[6] The product may be unstable with prolonged exposure to air.[2][5] Store
in a locked, corrosives-compatible area.[9]

Disposal: Dispose of contents and container to an approved waste disposal facility in
accordance with local, state, and federal regulations.[5] Do not allow to enter drains or
waterways.

Section 7: Conclusion

N,N-diethylbutan-1-amine is a foundational tertiary amine with well-defined chemical

properties and a straightforward synthetic pathway. Its utility as a nucleophilic building block

and base makes it a relevant compound in both academic research and industrial applications,

particularly in the synthesis of pharmaceuticals and other fine chemicals. However, its

flammable and corrosive nature necessitates rigorous safety protocols during handling and

storage. Future research may further explore its potential as a precursor for novel materials or

biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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